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Cat. No.: B3242121 Get Quote
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Abstract
9-Oxoheptadecanedioic acid (CAS 1502-36-9) is a long-chain dicarboxylic acid with a ketone

functional group. While its primary documented application is as a precursor in the synthesis of

Civetone, a macrocyclic ketone used in perfumery and for protein labeling, its broader

biological significance and potential therapeutic applications remain largely unexplored. This

technical guide synthesizes the currently available information on 9-oxoheptadecanedioic
acid, including its chemical and physical properties. Due to the limited specific data on its

biological activity, this paper also discusses the general characteristics of dicarboxylic acids to

provide a contextual framework for future research and development.

Chemical and Physical Properties
Limited experimental data is available for the physical and chemical properties of 9-
Oxoheptadecanedioic acid. The following table summarizes the available information.
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Property Value Source

CAS Number 1502-36-9 N/A

Molecular Formula C17H30O5 [1][2]

Molecular Weight 314.42 g/mol [1][2]

Appearance Solid (predicted) N/A

pKa (predicted) 4.47 ± 0.10 N/A

Synthesis
A detailed, publicly available experimental protocol for the synthesis of 9-
Oxoheptadecanedioic acid is scarce. However, a patented method for the preparation of a

related compound, octadecanedioic acid, suggests a possible synthetic route. This involves the

McMurry coupling of methyl 9-oxononanoate, followed by hydrogenation and hydrolysis.

A generalized workflow for a potential synthesis is presented below.

Starting Material McMurry Coupling Intermediate Processing Final Product

Methyl 9-oxononanoate Low-valent titanium promoted coupling Palladium-carbon catalyzed hydrogenation Hydrolysis 9-Oxoheptadecanedioic acid

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 9-Oxoheptadecanedioic acid.

Biological Activity and Potential Applications
Direct research on the biological activity of 9-Oxoheptadecanedioic acid is limited. However,

some commercial sources suggest potential antimicrobial properties and a role in enhancing

the skin barrier. The broader class of dicarboxylic acids has been investigated for various

biological effects.
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General Biological Roles of Dicarboxylic Acids
Dicarboxylic acids are involved in various metabolic processes. Under conditions where fatty

acid β-oxidation is impaired, ω-oxidation can become a significant pathway, leading to the

formation of dicarboxylic acids. Some dicarboxylic acids, such as sebacic acid, have been

investigated for their potential to improve glycemic control in type 2 diabetes by enhancing

insulin sensitivity and reducing hepatic gluconeogenesis.

Potential Signaling Pathways
Given the lack of specific studies on 9-Oxoheptadecanedioic acid, a hypothetical signaling

pathway can be inferred from related oxo-fatty acids. For instance, other 9-oxo fatty acids have

been shown to interact with peroxisome proliferator-activated receptors (PPARs), which are key

regulators of lipid metabolism and inflammation.

9-Oxoheptadecanedioic acid
(or similar oxo-fatty acid)

Peroxisome Proliferator-Activated Receptor
(PPARα)

Binding and Activation

Nucleus

Translocation

Target Gene Expression
(e.g., genes for fatty acid oxidation)

Modulation

Metabolic Effects
(e.g., decreased triglyceride accumulation)

Leads to
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Caption: Hypothetical signaling pathway for an oxo-fatty acid via PPARα activation.

Pharmacokinetics and Toxicology
Pharmacokinetics
Specific pharmacokinetic data for 9-Oxoheptadecanedioic acid is not available. Generally, the

pharmacokinetics of dicarboxylic acids are influenced by their chain length. Medium-chain

dicarboxylic acids are typically water-soluble and can be metabolized through β-oxidation.

Their excretion can occur via the urine, with some undergoing active secretion or reabsorption

in the kidneys.

Toxicology
There is no specific toxicological data for 9-Oxoheptadecanedioic acid. For dicarboxylic acids

in general, toxicity varies. Some, like succinic and adipic acid, may be harmful if inhaled,

swallowed, or absorbed through the skin. However, many dicarboxylic acids are considered to

have low acute toxicity.

Toxicological Endpoint Value Species

Acute Oral Toxicity (LD50) Data not available N/A

Dermal Irritation Data not available N/A

Ocular Irritation Data not available N/A

Mutagenicity Data not available N/A

Experimental Protocols
Detailed and validated experimental protocols specifically for 9-Oxoheptadecanedioic acid
are not readily found in the scientific literature. Researchers interested in studying this

compound would need to adapt general protocols for fatty acid analysis.
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Hypothetical Experimental Workflow for In Vitro
Bioactivity Screening
The following diagram outlines a general workflow for screening the bioactivity of 9-
Oxoheptadecanedioic acid in a cell-based assay.
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Caption: General experimental workflow for in vitro bioactivity screening.

Conclusion and Future Directions
9-Oxoheptadecanedioic acid is a molecule with a defined role in chemical synthesis but with

underexplored biological potential. The lack of comprehensive studies on its mechanism of

action, pharmacokinetics, and safety profile presents a significant knowledge gap. Future

research should focus on:
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Developing and publishing a standardized synthesis protocol.

Conducting in vitro and in vivo studies to elucidate its biological activities. This could include

screening for antimicrobial, anti-inflammatory, and metabolic effects.

Investigating its mechanism of action, including potential interactions with nuclear receptors

like PPARs.

Performing comprehensive pharmacokinetic and toxicological studies to establish a safety

profile.

Addressing these research areas will be crucial for determining the potential of 9-
Oxoheptadecanedioic acid as a therapeutic agent or a valuable tool in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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